Cas no 29836-40-6 (Tremulacin)

• Product Name: Tremulacin
• CAS No: 29836-40-6
• Molecular Formula: C₂₇H₂₈O₁₁
• Molecular Weight: 528.50462
• CID: 267101
• PubChem ID: 442544

Tremulacin Properties

Names and Identifiers

• b-D-Glucopyranoside,2-[[[(1-hydroxy-6-oxo-2-cyclohexen-1-yl)carbonyl]oxy]methyl]phenyl, 2-benzoate
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[2-[(1-hydroxy-6-oxocyclohex-2-ene-1-carbonyl)oxymethyl]phenoxy]oxan-3-yl] benzoate
• b-D-Glucopyranoside,2-[[[(1-hydroxy-6-oxo-2-cyclohexen-1-yl)carbonyl]oxy]methyl]phenyl, 2-benz...
• CCG-101133
• 29836-40-6
• HMS2232H17
• NC00383
• HMS2052M17
• (2S,3R,4S,5S,6R)-4,5-dihydroxy-2-(2-((1-hydroxy-6-oxocyclohex-2-enecarbonyloxy)methyl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl benzoate
• AB00698351-05
• MEGxp0_001328
• DTXSID10952263
• BRD-A61856038-001-01-2
• MLS001424184
• C09973
• CHEMBL462996
• Tremulacin(8CI)
• Tremulacin
• {2-[(2-O-Benzoylhexopyranosyl)oxy]phenyl}methyl 1-hydroxy-6-oxocyclohex-2-ene-1-carboxylate
• SCHEMBL1055476
• ACon1_001370
• SureCN1055476
• SMR000469223
• [(2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[2-[(1-hydroxy-6-oxo-cyclohex-2-ene-1-carbonyl)oxymethyl]phenoxy]tetrahydropyran-3-yl] benzoate
• CHEBI:9657
• AC1L9D1T
• beta-D-Glucopyranoside, 2-(((((1-hydroxy-6-oxo-2-cyclohexen-1-yl)carbonyl)oxy)methyl)phenyl), 2-benzoate
• NCGC00180579-01
• [(2S, 3R, 4S, 5S, 6R)-4, 5-dihydroxy-6-(hydroxymethyl)-2-[2-[(1-hydroxy-6-oxocyclohex-2-ene-1-carbonyl)oxymethyl]phenoxy]oxan-3-yl] benzoate
• Q27108460
• DA-78594
• ((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(2-((1-hydroxy-6-oxo-cyclohex-2-ene-1-carbonyl)oxymethyl)phenoxy)tetrahydropyran-3-yl) benzoate
• ((2S,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(2-((1-hydroxy-6-oxocyclohex-2-ene-1-carbonyl)oxymethyl)phenoxy)oxan-3-yl) benzoate

• InChIKey： RCKCYCDBDYUIGM-LFMHJWGUSA-N
• Inchi： InChI=1S/C27H28O11/c28-14-19-21(30)22(31)23(38-24(32)16-8-2-1-3-9-16)25(37-19)36-18-11-5-4-10-17(18)15-35-26(33)27(34)13-7-6-12-20(27)29/h1-5,7-11,13,19,21-23,25,28,30-31,34H,6,12,14-15H2/t19-,21-,22+,23-,25-,27?/m1/s1
• SMILES： OC[C@H]1O[C@@H](OC2=CC=CC=C2COC(C2(C=CCCC2=O)O)=O)[C@H](OC(C2C=CC=CC=2)=O)[C@@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 528.163
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 528.163
• Heavy Atom Count: 38
• Complexity: 869
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 169Ų

Experimental Properties

• Refractive Index: 1.649
• Boiling Point: 737.8°Cat760mmHg
• Flash Point: 245.7°C
• Density: 1.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides